Cas no 1103335-59-6 (N-(1,3-dimethyl-1H-pyrazol-5-yl)-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide)

• Product Name: N-(1,3-dimethyl-1H-pyrazol-5-yl)-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide
• CAS No: 1103335-59-6
• MF: C₁₆H₁₉FN₄O₃S
• MW: 366.410465478897
• CID: 5845832
• PubChem ID: 44051542
• Update Time: 2025-10-31

N-(1,3-dimethyl-1H-pyrazol-5-yl)-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylpyrazol-3-yl)-1-(4-fluorophenyl)sulfonylpyrrolidine-2-carboxamide
• N-(1,3-dimethyl-1H-pyrazol-5-yl)-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide
• N-(1,3-dimethyl-1H-pyrazol-5-yl)-1-((4-fluorophenyl)sulfonyl)pyrrolidine-2-carboxamide
• AKOS024494461
• F5066-0175
• 1103335-59-6

• Inchi： 1S/C16H19FN4O3S/c1-11-10-15(20(2)19-11)18-16(22)14-4-3-9-21(14)25(23,24)13-7-5-12(17)6-8-13/h5-8,10,14H,3-4,9H2,1-2H3,(H,18,22)
• InChI Key： DHYWEWYPJWVNKX-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(F)C=C2)(=O)=O)CCCC1C(NC1=CC(C)=NN1C)=O

Computed Properties

• Exact Mass: 366.11618982g/mol
• Monoisotopic Mass: 366.11618982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1,3-dimethyl-1H-pyrazol-5-yl)-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide

Professional Introduction to N-(1,3-dimethyl-1H-pyrazol-5-yl)-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide (CAS No. 1103335-59-6)

N-(1,3-dimethyl-1H-pyrazol-5-yl)-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide, identified by its CAS number 1103335-59-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features and biological activities, making it a promising candidate for further research and development in drug discovery.

The molecular structure of N-(1,3-dimethyl-1H-pyrazol-5-yl)-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide incorporates several key pharmacophoric elements that contribute to its potential therapeutic applications. The presence of a pyrazole ring, which is known for its stability and biological activity, is augmented by the substitution of a dimethyl group at the 1-position and a carboxamide moiety at the 2-position. These modifications enhance the compound's solubility and metabolic stability, crucial factors for its absorption and efficacy in biological systems.

The benzenesulfonyl group at the 1-position of the pyrrolidine ring introduces a strong electron-withdrawing effect, which can influence the compound's interactions with biological targets. This feature is particularly relevant in the design of molecules that require precise binding to specific enzymes or receptors. The fluorine atom in the 4-fluorobenzenesulfonyl group further modulates the electronic properties of the molecule, potentially enhancing its binding affinity and selectivity.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various kinases and enzymes involved in cancer progression. N-(1,3-dimethyl-1H-pyrazol-5-yl)-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide has been investigated for its potential as an inhibitor of several key enzymes implicated in tumor growth and metastasis. Preliminary studies have demonstrated its ability to disrupt signaling pathways critical for cell proliferation and survival, suggesting its potential as an anti-cancer agent.

The compound's pyrazole core is particularly noteworthy, as it is a well-established scaffold in medicinal chemistry due to its ability to form stable hydrogen bonds with biological targets. This property makes it an attractive candidate for designing molecules with high binding affinity and selectivity. Additionally, the dimethyl substitution at the 5-position of the pyrazole ring enhances its stability and bioavailability, making it more suitable for therapeutic applications.

Recent advances in computational chemistry have enabled more accurate predictions of molecular interactions and pharmacokinetic properties. Virtual screening methods have been employed to identify potential binding sites on target proteins for N-(1,3-dimethyl-1H-pyrazol-5-yl)-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide. These studies have provided valuable insights into its mechanism of action and have helped refine its structure for improved efficacy.

The synthesis of N-(1,3-dimethyl-1H-pyrazol-5-yl)-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in achieving this goal. These methods not only improve efficiency but also minimize unwanted side products, leading to a more sustainable synthesis process.

Evaluation of N-(1,3-dimethyl-1H-pyrazol-5-yl)-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide's pharmacological properties has revealed promising results in preclinical studies. The compound has shown significant inhibitory activity against various kinases, including those overexpressed in cancer cells. Furthermore, its ability to modulate cellular signaling pathways without causing significant toxicity makes it an attractive candidate for further clinical development.

The development of novel therapeutic agents requires a thorough understanding of their interactions with biological systems at both molecular and cellular levels. N-(1,3-dimethyl-1H-pyrazol-5-yl)-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide's unique structural features make it a versatile molecule that can be further modified to enhance its pharmacological properties. Ongoing research aims to optimize its potency, selectivity, and pharmacokinetic profile through structural modifications and computational modeling.

In conclusion, N-(1,3-dimethyl-1H-pyrazol-5-yl)-1-(4-fluorobenzenesulfonyl)pyrrolidine-2-carboxamide (CAS No. 1103335-59-6)